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Compound of Interest

Compound Name:
Ethyl E-N-BOC-Piperidin-4-

ylacrylate

CAS No.: 198895-61-3

Cat. No.: B172397

Get Quote

The piperidine moiety is a privileged structure in drug discovery, appearing in numerous

approved pharmaceuticals.[1] Its saturated, six-membered heterocyclic structure often imparts

favorable pharmacokinetic properties, such as improved aqueous solubility and metabolic

stability, when incorporated into larger molecules. Ethyl (E)-N-BOC-Piperidin-4-ylacrylate is a

particularly valuable building block because it combines this beneficial scaffold with three

distinct, orthogonally reactive functional groups:

An N-BOC protected amine, which masks the basic nitrogen, preventing unwanted side

reactions while allowing for facile deprotection under acidic conditions.[2]

An α,β-unsaturated ester (acrylate), which serves as a highly reactive Michael acceptor for

the introduction of various nucleophiles.[3][4]

The (E)-stereochemistry of the acrylate, which is often critical for achieving the correct three-

dimensional orientation required for biological activity.
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This guide will provide the technical foundation necessary to leverage these features effectively

in a research and development setting.

Synthesis and Purification: A Stereoselective
Approach
The predominant and most reliable method for synthesizing Ethyl (E)-N-BOC-Piperidin-4-

ylacrylate is the Horner-Wadsworth-Emmons (HWE) reaction.[5][6] This olefination strategy is

superior to the classical Wittig reaction in this context due to its generation of a water-soluble

phosphate byproduct, which simplifies purification, and its strong intrinsic preference for

forming the thermodynamically favored (E)-alkene.[5][6]

The Horner-Wadsworth-Emmons Reaction: Mechanistic
Rationale
The reaction proceeds via the deprotonation of a stabilized phosphonate ester, such as triethyl

phosphonoacetate, to form a nucleophilic phosphonate carbanion. This carbanion then attacks

the carbonyl carbon of N-BOC-piperidine-4-carbaldehyde. The resulting intermediate cyclizes

to an oxaphosphetane, which then collapses to yield the alkene and a dialkyl phosphate salt.

The stereochemical outcome is driven by the formation of the more stable anti-periplanar

transition state, which leads directly to the (E)-product.[6][7]
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Caption: Synthetic workflow for the Horner-Wadsworth-Emmons olefination.

Validated Experimental Protocol
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Materials:

N-BOC-piperidine-4-carbaldehyde

Triethyl phosphonoacetate

Sodium hydride (60% dispersion in mineral oil)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate (EtOAc) & Hexanes for chromatography

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Carbanion Formation: Under an inert atmosphere (Argon or Nitrogen), suspend sodium

hydride (1.2 eq.) in anhydrous THF in a flame-dried, three-neck flask equipped with a

magnetic stirrer and thermometer. Cool the suspension to 0 °C using an ice bath. Add triethyl

phosphonoacetate (1.2 eq.) dropwise via syringe, ensuring the internal temperature does not

exceed 5 °C. After the addition is complete, remove the ice bath and allow the mixture to stir

at room temperature for 1 hour. The solution should become clear.

Aldehyde Addition: Cool the reaction mixture back to 0 °C. Add a solution of N-BOC-

piperidine-4-carbaldehyde (1.0 eq.) in anhydrous THF dropwise.

Reaction: Allow the reaction to slowly warm to room temperature and stir overnight (12-18

hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).

Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at

0 °C. Transfer the mixture to a separatory funnel and extract with EtOAc (3x volume).

Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter,

and concentrate under reduced pressure. Purify the resulting crude oil by flash column

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the pure

product.

Analytical Characterization
Confirming the identity and purity of the final compound is a critical, self-validating step.

Property Expected Value / Characteristics

Molecular Formula C₁₅H₂₅NO₄

Molecular Weight 283.36 g/mol

Appearance Colorless to pale yellow oil

¹H NMR (CDCl₃)
δ ~6.9 (d, J≈16 Hz, 1H), ~5.8 (d, J≈16 Hz, 1H),

~4.2 (q, 2H), ~1.45 (s, 9H)

¹³C NMR (CDCl₃)
δ ~166 (C=O, ester), ~155 (C=O, BOC), ~149

(vinyl CH), ~122 (vinyl CH)

IR (thin film, cm⁻¹)
~1715 (C=O, ester), ~1695 (C=O, BOC), ~1650

(C=C)

Mass Spec (ESI+) m/z = 284.18 [M+H]⁺, 306.16 [M+Na]⁺

Table 1: Key Physicochemical and Spectroscopic Data.

Strategic Applications in Drug Discovery
The true value of Ethyl (E)-N-BOC-Piperidin-4-ylacrylate lies in its capacity as a versatile

intermediate. Its functional groups can be manipulated selectively to build molecular

complexity.
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Caption: Key synthetic transformations of the title compound.

Michael Addition
The acrylate moiety is an excellent Michael acceptor, readily undergoing 1,4-conjugate addition

with a wide range of soft nucleophiles.[3][8] This reaction is a powerful tool for C-C, C-N, C-S,

and C-O bond formation at the β-position.

Aza-Michael Addition: Reaction with primary or secondary amines introduces new amino

functionalities.

Thia-Michael Addition: Reaction with thiols is a common strategy for attaching the scaffold to

cysteine residues in peptides or proteins.

Carbon Nucleophiles: Stabilized enolates (e.g., from malonates or β-keto esters) can be

used to form new C-C bonds, extending the carbon skeleton.[4][9]

N-BOC Deprotection and Derivatization
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The tert-butyloxycarbonyl (BOC) group is reliably cleaved under acidic conditions, most

commonly with trifluoroacetic acid (TFA) in dichloromethane (DCM) or with hydrochloric acid

(HCl) in dioxane or methanol.[2] The resulting secondary amine is a key functional handle for

further diversification through:

Amide Bond Formation: Coupling with carboxylic acids using standard reagents (e.g., HATU,

EDC).

Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing

agent (e.g., NaBH(OAc)₃).

Alkylation: Reaction with alkyl halides.

Safety and Handling
Piperidine derivatives should be handled with appropriate care.[10][11]

Engineering Controls: Always handle this compound in a certified chemical fume hood to

avoid inhalation of vapors.[10][12]

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, chemical-

resistant gloves (nitrile or neoprene), and safety glasses or goggles.[13]

Handling: Avoid contact with skin and eyes.[12] It is considered a combustible liquid. Keep

away from heat, sparks, and open flames.[11][14]

Spills: In case of a spill, absorb with an inert material (e.g., sand, vermiculite), and place in a

sealed container for disposal as hazardous waste.[13]

Conclusion
Ethyl (E)-N-BOC-Piperidin-4-ylacrylate is a cornerstone intermediate for modern drug

discovery. Its synthesis is robust and stereoselective, and its orthogonal functionalities provide

a reliable platform for constructing diverse libraries of complex molecules. A thorough

understanding of its reactivity and handling, as detailed in this guide, empowers chemists to

strategically design and execute efficient synthetic routes toward novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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